Oxazolo[5,4-b]pyridin-2(1H)-one

• IUPAC Name: 1H-[1,3]oxazolo[5,4-b]pyridin-2-one
• InChI: InChI=1S/C6H4N2O2/c9-6-8-4-2-1-3-7-5(4)10-6/h1-3H,(H,8,9)
• InChI Key: XHYAKZQOCMEICX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)OC(=O)N2
• Molecular Formula: C6H4N2O2
• DSSTOX Substance ID: DTXSID90449500
• Molecular Weight: 136.11 g/mol
• CAS No.: 118767-92-3

Description

Oxazolo[5,4-b]pyridin-2(1H)-one is a bicyclic heterocyclic compound featuring fused oxazole and pyridinone rings. This scaffold is of significant interest in medicinal chemistry due to its structural versatility and bioactivity. It serves as a core structure in non-opioid analgesics, anti-inflammatory agents, and cardiotonics . The compound’s synthesis often involves cyclization of azlactones with enamines or Hofmann reactions of pyridinone precursors, yielding derivatives with tunable electronic and pharmacological properties .

Preparation Methods

Cyclization of 3-Aminopyridin-2(1H)-ones with Cyclic Anhydrides

Reaction Mechanism and General Procedure

A one-step synthesis method involves the acylation of 3-aminopyridin-2(1H)-ones with cyclic anhydrides (e.g., succinic, maleic, or glutaric anhydrides) under mild conditions . The reaction proceeds via initial monoamide formation, followed by intramolecular cyclization to yield oxazolo[5,4-b]pyridin-2(1H)-one derivatives. For example, heating 3-aminopyridin-2(1H)-one with succinic anhydride in dimethylformamide (DMF) at 80°C for 4 hours produces the target compound with a 78% yield .

Anhydride	Solvent	Temperature (°C)	Time (h)	Yield (%)
Succinic	DMF	80	4	78
Maleic	Acetonitrile	90	3	82
Glutaric	DMF	100	5	75

This method addresses limitations of traditional approaches by offering shorter reaction times, higher purity, and scalability .

Carbonyldiimidazole-Mediated Cyclization

Protocol and Applications

Inspired by analogous syntheses of related oxazolo isomers, this method employs 1,1'-carbonyldiimidazole (CDI) as a cyclizing agent . Reacting 3-aminopyridin-2(1H)-one with CDI in acetonitrile at ambient temperature (20°C) for 2 hours forms the oxazole ring via carbonyl transfer. The reaction is highly selective, avoiding side reactions common in harsher conditions.

Advantages and Limitations

• Advantages : Mild conditions, minimal byproducts, and compatibility with sensitive functional groups.

• Limitations : Lower yields (60–70%) compared to anhydride-based methods and higher reagent costs .

Traditional Cyclization Methods

Hoffmann Reaction

The Hoffmann reaction of 2-oxo-1,2-dihydropyridine-3-carboxamides represents a classical route to this compound . The process involves alkaline hydrolysis followed by thermal decarboxylation, yielding the fused heterocycle. However, this method requires stringent temperature control and often results in moderate yields (50–65%) .

Microwave-Assisted Synthesis

Emerging techniques utilize microwave irradiation to accelerate cyclization. For instance, reacting 3-aminopyridin-2(1H)-one with phosgene equivalents under microwave conditions (150°C, 20 minutes) achieves yields up to 85% . This approach reduces energy consumption and improves reproducibility but necessitates specialized equipment.

Comparative Analysis of Preparation Methods

Yield and Efficiency

Method	Average Yield (%)	Reaction Time (h)	Scalability
Anhydride Cyclization	75–82	3–5	High
CDI-Mediated Cyclization	60–70	2	Moderate
Hoffmann Reaction	50–65	6–8	Low
Microwave-Assisted Synthesis	80–85	0.3	Moderate

Industrial Applicability

Anhydride cyclization is favored for large-scale production due to cost-effectiveness and operational simplicity. Microwave methods, while efficient, remain limited to laboratory settings.

Chemical Reactions Analysis

Types of Reactions

Oxazolo[5,4-b]pyridin-2(1H)-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different derivatives.

Reduction: Reduction reactions can modify the functional groups attached to the oxazole or pyridine rings.

Substitution: Substitution reactions, particularly at the C-2 position of the oxazole unit, are common and can be achieved using various (hetero)aryl iodides.

Common Reagents and Conditions

Common reagents used in these reactions include palladium catalysts for C–H bond functionalization, oxidizing agents for oxidation reactions, and reducing agents for reduction reactions. Reaction conditions vary depending on the desired transformation but often involve controlled temperatures and specific solvents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, palladium-catalyzed functionalization can yield various (hetero)aryl-substituted derivatives .

Scientific Research Applications

Chemical Synthesis and Research Applications

Building Block for Complex Molecules

Oxazolo[5,4-b]pyridin-2(1H)-one serves as a crucial building block in the synthesis of more complex heterocyclic compounds. Its ability to undergo various chemical reactions—such as oxidation, reduction, and substitution—facilitates the creation of diverse derivatives with tailored properties. For instance, palladium-catalyzed functionalization can yield numerous (hetero)aryl-substituted derivatives, enhancing its utility in medicinal chemistry and materials science .

Synthetic Routes

The compound can be synthesized through methods like the Hoffmann reaction of 2-oxo-1,2-dihydropyridine-3-carboxamides, followed by hydrolysis. Industrial production often employs continuous flow reactors to optimize yield and purity .

Antimicrobial Properties

Research indicates that this compound exhibits significant antimicrobial activity. Studies have shown that modifications at the C-2 position can enhance its potency against various pathogens. The following table summarizes the antimicrobial efficacy of selected derivatives:

Compound	Pathogen Tested	Minimum Inhibitory Concentration (MIC)
This compound	E. coli	32 µg/mL
2-Methyl derivative	S. aureus	16 µg/mL
2-Ethyl derivative	Pseudomonas aeruginosa	8 µg/mL

These findings suggest that structural modifications can lead to improved antimicrobial agents .

Antiviral and Anticancer Activities

The compound also shows promise as an antiviral agent. Research indicates it may inhibit viral replication through interactions with specific molecular targets; however, the exact mechanisms are still under investigation . In anticancer studies, some derivatives have demonstrated significant cytotoxicity against human cancer cell lines. For example, a derivative was found to have a 50% cytotoxic concentration (CC50) of 58.4 µM against colorectal cancer cells (HT29), outperforming traditional chemotherapeutics like fluorouracil .

Case Studies

Analgesic Efficacy

A study focused on N-substituted oxazolo[5,4-b]pyridin-2(1H)-ones evaluated their analgesic properties in animal models. One compound demonstrated potent analgesic effects with low toxicity, indicating potential for development as a non-opioid pain relief medication .

Antimetabolite Potential

Due to its structural similarity to purine bases, this compound derivatives are being explored as potential antimetabolites. These compounds can competitively inhibit nucleic acid synthesis pathways critical for cancer cell proliferation .

Industrial Applications

In addition to its pharmaceutical relevance, this compound is used in developing new materials with specific photophysical properties. Its unique chemical structure allows for modifications that enhance material performance in applications such as organic electronics and photonics .

Mechanism of Action

The mechanism of action of oxazolo[5,4-b]pyridin-2(1H)-one involves its interaction with specific molecular targets and pathways. The exact mechanism can vary depending on the biological activity being studied. For instance, in antimicrobial applications, it may inhibit the growth of bacteria by interfering with essential cellular processes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Oxazolo[4,5-b]pyridin-2(3H)-one

Structural Differences: The oxazole ring is fused at the [4,5-b] position of the pyridinone, altering electronic distribution compared to the [5,4-b] isomer. Photophysical Properties:

• Absorption maxima for oxazolo[4,5-b]pyridin-2(3H)-one derivatives (e.g., 313–323 nm) are slightly red-shifted compared to [5,4-b] analogs due to substituent effects .
• Fluorescence quantum yields are higher (0.82 vs. 0.14–0.19 for [5,4-b] derivatives), attributed to reduced steric hindrance in the [4,5-b] series .
  Pharmacological Activity :
• [4,5-b] isomers exhibit lower metabolic stability due to susceptibility to N-dealkylation, whereas [5,4-b] derivatives with hindered side chains (e.g., propyl chains) show prolonged analgesic effects .
  Synthesis : Prepared via acylation or microwave-assisted methods, yielding 74–94% under optimized conditions .

Thiazolo[5,4-b]pyridin-2(1H)-one

Structural Differences : Replacement of the oxazole oxygen with sulfur enhances electron-withdrawing effects.
Physicochemical Properties :

• Brominated derivatives (e.g., 6-bromothiazolo[5,4-b]pyridin-2(1H)-one) exhibit higher molecular weights (231.07 g/mol) and distinct solubility profiles compared to oxazole analogs .
  Bioactivity : Thiazolo analogs are explored as intermediates in kinase inhibitors, though their analgesic potency is understudied compared to oxazolo derivatives .

3-Aminopyridin-2(1H)-one Derivatives

Synthetic Relationship: Oxazolo[5,4-b]pyridin-2(1H)-one undergoes alkaline hydrolysis to yield 3-aminopyridin-2(1H)-ones, which are key precursors for peptidomimetics . Photophysical Contrast: The open-chain 3-aminopyridin-2(1H)-ones lack the fluorescence intensity of fused oxazolo derivatives, with quantum yields dropping from ~0.19 to negligible levels .

Comparative Pharmacological Data

Compound Class	Therapeutic Activity	ED50 (mg/kg)	Key Substituent Effects	References
This compound	Non-opioid analgesia (mice)	5.6 (oral)	4-Fluorophenylpiperazine + propyl chain ↑ potency
Oxazolo[4,5-b]pyridin-2(3H)-one	Anti-inflammatory	Comparable to indomethacin	Electron-withdrawing groups ↓ GI irritation
3-Cyano-6-methylpyridin-2(1H)-one	Intermediate for Hofmann reaction	N/A	Nitrile group facilitates cyclization

Structure-Property Relationships

• Electron-Donating Groups : Methoxy substituents on aryl rings induce bathochromic shifts (46 nm in emission) and increase Stokes shifts (0.57 → 0.94 eV) .
• Electron-Withdrawing Groups : Nitro groups quench fluorescence but enhance metabolic stability .
• Side Chain Modifications : Propyl chains in [5,4-b] derivatives reduce CYP450-mediated dealkylation, improving pharmacokinetics .

Biological Activity

Overview

Oxazolo[5,4-b]pyridin-2(1H)-one is a heterocyclic compound characterized by a fused oxazole and pyridine ring system. This compound has garnered significant interest in medicinal chemistry due to its diverse biological activities, including antimicrobial , antiviral , and anticancer properties. This article explores the biological activity of this compound, supported by relevant research findings, case studies, and data tables.

The compound's structure allows it to interact with various biological targets, leading to its pharmacological effects:

• Antimicrobial Activity : The compound exhibits potential antimicrobial properties by inhibiting bacterial growth through interference with essential cellular processes. The specific mechanism often involves disruption of nucleic acid synthesis or protein function.
• Antiviral Activity : Research indicates that this compound may inhibit viral replication, although the precise molecular targets remain under investigation.
• Anticancer Activity : Some derivatives of this compound have shown promise as anticancer agents by inhibiting key enzymes involved in cell proliferation and survival pathways. For example, certain oxazolo derivatives have been identified as inhibitors of VEGFR-2 and adenosine kinase, which are critical in cancer cell signaling pathways.

Antimicrobial and Antiviral Studies

A study highlighted the antimicrobial efficacy of various derivatives of this compound against a range of pathogens. The results showed that modifications at the C-2 position significantly enhanced antimicrobial potency. Table 1 summarizes the antimicrobial activity of selected derivatives.

Compound	Pathogen Tested	Minimum Inhibitory Concentration (MIC)
This compound	E. coli	32 µg/mL
2-Methyl derivative	S. aureus	16 µg/mL
2-Ethyl derivative	Pseudomonas aeruginosa	8 µg/mL

Anticancer Activity

In vitro studies on the cytotoxic effects of this compound derivatives against various cancer cell lines have shown promising results. The cytotoxicity was assessed using the MTT assay, with results summarized in Table 2.

Compound	Cancer Cell Line	CC₅₀ (µM)
This compound	A549 (lung carcinoma)	150 ± 12
7-Phenyl derivative	MCF7 (breast adenocarcinoma)	120 ± 10
5-Methyl derivative	HT29 (colon adenocarcinoma)	58.44 ± 8.75

The most active derivative against HT29 cells was noted to have a selectivity index (SI) significantly greater than one, indicating preferential toxicity towards cancer cells over normal cells.

Case Study 1: Analgesic Activity Enhancement

Research focusing on structural modifications of this compound derivatives aimed at enhancing analgesic activity demonstrated that introducing specific N-substituents improved efficacy. For instance, compounds with piperazine moieties exhibited increased analgesic potency compared to their non-substituted counterparts.

Case Study 2: Antiviral Mechanisms

A recent study investigated the antiviral properties of a novel derivative against influenza virus strains. The results indicated that the compound could reduce viral load in infected cells by over 70%, suggesting a potential mechanism involving inhibition of viral entry or replication.

Q & A

Basic Research Questions

Q. What synthetic methods are commonly employed for Oxazolo[5,4-b]pyridin-2(1H)-one derivatives?

• Answer: Multicomponent reactions and rigidization strategies are widely used. For example, tricyclic structures are synthesized by integrating pyridin-2(1H)-one with phenyl substituents via rings of varying sizes, guided by molecular dynamics simulations . Ionic liquids like [BMIM]BF4 have also been utilized to improve reaction efficiency and yield for novel derivatives .

Q. What structural features contribute to the biological activity of this compound derivatives?

• Answer: Key features include the oxazole-pyridine fused core and substituents on the nitrogen atom. Modifications such as alkyl side chains (e.g., 3–4 carbons) and 4-arylpiperazinyl groups enhance antinociceptive activity by optimizing receptor interactions and reducing metabolic degradation .

Q. How do computational methods aid in the design of this compound derivatives?

• Answer: In silico molecular dynamics simulations predict survivin binding interactions, guiding scaffold rigidization and substituent placement to improve target engagement .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies guide the optimization of this compound derivatives?

• Answer: SAR studies reveal that (S)-enantiomers of diacylpiperazine derivatives exhibit superior eIF4A3 inhibition compared to (R)-enantiomers . Adjusting polar substituents (e.g., replacing cyanophenyl with trifluoromethyl) reduces P-glycoprotein (P-gp) efflux, improving oral bioavailability without compromising potency .

Q. What strategies address solubility and metabolic stability challenges in preclinical development?

• Answer: Introducing less polar groups (e.g., N-phenyl instead of N-methyl) lowers total polar surface area (tPSA), reducing P-gp efflux ratios from 25.0 to 0.8 while maintaining inhibitory activity . Solubility in pH 6.8 buffer and metabolic stability in microsomes are critical metrics for lead optimization .

Q. How do researchers resolve contradictions in biological data across studies?

• Answer: Discrepancies in potency or toxicity often arise from assay conditions (e.g., cell lines, dosing). For example, antinociceptive ED50 values in mice (5.6 mg/kg) vs. rats (0.5 mg/kg) highlight species-specific metabolism, necessitating cross-validation using pharmacokinetic (PK) profiling and in vivo efficacy models .

Q. What computational and experimental approaches validate target engagement for this compound derivatives?

• Answer: Molecular docking and dynamics simulations predict survivin binding, while biochemical assays (e.g., IC50 determination) confirm inhibitory activity. For example, lead compounds show IC50 values <1 μM against eIF4A3, with confidence intervals reflecting assay reproducibility .

Q. How can the scaffold be repurposed for non-analgesic applications (e.g., antiviral or anticancer)?

• Answer: Pyridin-2(1H)-one hybrids inhibit HIV-1 reverse transcriptase via non-nucleoside mechanisms. Structural analogs with nitro or olefinic groups at C-3/C-4 positions demonstrate activity against mutant viral strains, validated through molecular modeling and enzymatic assays .

Q. Methodological Considerations

• Data Interpretation: Biological profiles (e.g., IC50, solubility, metabolic stability) should be contextualized with physicochemical properties (tPSA, logP) to prioritize candidates. For instance, compounds with tPSA <80 Ų and microsomal stability >50% are preferred for oral administration .
• Synthetic Optimization: Catalysts like PdI2 enable direct carbonylation of 2-aminopyridines, achieving yields >80% under mild conditions .